Cas no 861909-30-0 ((R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate)
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Chemical and Physical Properties
Names and Identifiers
-
- (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
- (11bR)-2,6-Bis[4-(1,1-dimethylethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin
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- MDL: MFCD27920532
- Inchi: 1S/C40H37O4P/c1-39(2,3)29-19-15-25(16-20-29)33-23-27-11-7-9-13-31(27)35-36-32-14-10-8-12-28(32)24-34(38(36)44-45(41,42)43-37(33)35)26-17-21-30(22-18-26)40(4,5)6/h7-24H,1-6H3,(H,41,42)
- InChI Key: NLMLOSHPJMFGTF-UHFFFAOYSA-N
- SMILES: O=P1(OC2C(C3C=CC(C(C)(C)C)=CC=3)=CC3C(C=2C2C(=C(C4C=CC(C(C)(C)C)=CC=4)C=C4C=2C=CC=C4)O1)=CC=CC=3)O
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0216-100mg |
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate |
861909-30-0 | 98%,99%e.e. | 100mg |
¥1065.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0216-50mg |
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate |
861909-30-0 | 98%,99%e.e. | 50mg |
¥650.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0241-50mg |
(11bS)-2,6-Bis[3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
861909-30-0 | 98%,99%e.e. | 50mg |
780CNY | 2021-05-07 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | lj0241-100mg |
(11bS)-2,6-Bis[3,5-bis(1,1-dimethylethyl)-4-methoxyphenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
861909-30-0 | 98%,99%e.e. | 100mg |
1290CNY | 2021-05-07 | |
| abcr | AB496730-250 mg |
(R)-3,3'-Bis(4-tert-butylphenyl)-1,1'-binaphthyl-2, 2'-diyl hydrogenphosphate, 95%; . |
861909-30-0 | 95% | 250MG |
€350.00 | 2023-07-10 | |
| abcr | AB496730-1 g |
(R)-3,3'-Bis(4-tert-butylphenyl)-1,1'-binaphthyl-2, 2'-diyl hydrogenphosphate, 95%; . |
861909-30-0 | 95% | 1g |
€650.00 | 2023-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TK529-200mg |
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate |
861909-30-0 | 98% 99%ee | 200mg |
1398.0CNY | 2021-07-15 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TK529-50mg |
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate |
861909-30-0 | 98% 99%ee | 50mg |
424.0CNY | 2021-07-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R854204-250mg |
(11bR)-2,6-Bis[4-(1,1-dimethylethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
861909-30-0 | ≥98%,99%e.e. | 250mg |
¥1,062.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R854204-1g |
(11bR)-2,6-Bis[4-(1,1-dimethylethyl)phenyl]-4-hydroxy-4-oxide-dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin |
861909-30-0 | ≥98%,99%e.e. | 1g |
¥3,492.00 | 2022-08-31 |
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Production Method
Production Method 1
Production Method 2
2.1 Reagents: Potassium carbonate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,2-Dimethoxyethane ; 48 h, 85 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt
Production Method 3
1.2 Reagents: Water ; rt
2.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 5 min, 0 °C
2.2 Reagents: Phosphorus oxychloride ; 10 min, 0 °C; 15 min, 0 °C; 0 °C → rt; 2 h, rt
Production Method 4
2.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
2.2 Reagents: Water ; rt; 2 h, 90 °C
Production Method 5
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 2, rt
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 10 min, 0 °C; 0 °C → rt; 30 min, rt
2.2 Reagents: Water ; rt
3.1 Reagents: Triethylamine , 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 5 min, 0 °C
3.2 Reagents: Phosphorus oxychloride ; 10 min, 0 °C; 15 min, 0 °C; 0 °C → rt; 2 h, rt
Production Method 6
2.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 24 h, rt
2.2 Reagents: Water ; 0 °C
3.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Dichloromethane ; reflux; 16 h, rt
4.1 Reagents: Pyridine Solvents: Water ; 3 h, 100 °C
Production Method 7
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide , Tetrahydrofuran ; 0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ; -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ; rt; 2 h, 90 °C
Production Method 8
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide , Tetrahydrofuran ; 0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ; -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ; rt; 2 h, 90 °C
Production Method 9
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 3, rt
Production Method 10
1.2 Reagents: Water ; rt; 2 h, 90 °C
Production Method 11
1.2 Solvents: Water ; rt; 6 h, 98 °C; 98 °C → rt
1.3 Reagents: Hydrochloric acid Solvents: Dichloromethane , Water ; 15 min, rt
Production Method 12
1.2 Reagents: Water ; 0 °C
2.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Dichloromethane ; reflux; 16 h, rt
3.1 Reagents: Pyridine Solvents: Water ; 3 h, 100 °C
Production Method 13
2.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; rt; rt → 90 °C; 3 h, 90 °C
3.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
3.2 Reagents: Water ; rt; 2 h, 90 °C
Production Method 14
1.2 Reagents: Iodine ; -78 °C; 2 h, rt
1.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
2.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 6 h, 80 °C
3.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; rt; rt → 90 °C; 3 h, 90 °C
4.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
4.2 Reagents: Water ; rt; 2 h, 90 °C
Production Method 15
1.2 rt; 6 h, rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
2.2 Reagents: Iodine ; -78 °C; 2 h, rt
2.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
3.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 6 h, 80 °C
4.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; rt; rt → 90 °C; 3 h, 90 °C
5.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
5.2 Reagents: Water ; rt; 2 h, 90 °C
Production Method 16
1.2 6 h, rt; rt → -78 °C
1.3 Reagents: Trimethyl borate ; -78 °C; -78 °C → rt; 24 h, rt; rt → 0 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; 2 h, rt
2.1 Reagents: Potassium carbonate Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 24 h, 80 °C
3.1 Reagents: Boron tribromide Solvents: Dichloromethane ; 0 °C; 24 h, rt
3.2 Reagents: Water ; 0 °C
4.1 Reagents: Triethylamine , Phosphorus oxychloride Solvents: Dichloromethane ; reflux; 16 h, rt
5.1 Reagents: Pyridine Solvents: Water ; 3 h, 100 °C
Production Method 17
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide , Tetrahydrofuran ; 0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ; -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ; rt; 2 h, 90 °C
Production Method 18
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide , Tetrahydrofuran ; 0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ; -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ; rt; 2 h, 90 °C
Production Method 19
2.1 Reagents: Sodium hydride Solvents: Dimethylformamide , Tetrahydrofuran ; 0 °C; 2 h, rt
2.2 rt; 6 h, rt
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -78 °C; 30 min, -78 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Reagents: Iodine ; -78 °C; 2 h, rt
3.3 Reagents: Sodium thiosulfate Solvents: Water ; rt
4.1 Reagents: Sodium hydroxide Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran , Water ; 6 h, 80 °C
5.1 Reagents: Hydrochloric acid Solvents: 1,4-Dioxane , Water ; rt; rt → 90 °C; 3 h, 90 °C
6.1 Reagents: Phosphorus oxychloride Solvents: Pyridine ; rt; 10 min, rt; 2 h, 90 °C; 90 °C → rt
6.2 Reagents: Water ; rt; 2 h, 90 °C
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Raw materials
- (R)-(+)-2,2'-Dimethoxy-1,1'-binaphthyl
- 4-Tert-Butylphenylboronic acid
- 1-tert-Butyl-4-iodobenzene
- 2-Naphthalenol, 6-(4-methoxyphenyl)-
- 1-Bromo-4-tert-butylbenzene
- (R)-3,3'-Dibromo-1,1'-bi-2-naphthol
- (R)-2,2’-Bis(methoxymethoxy)-1,1'-binaphthyl
- (R)-(2,2'-Dimethoxy-1,1'-binaphthalene-3,3'-diyl)diboronic acid
- (1R)-[1,1'-Binaphthalene]-2,2'-diol
- 6-bromonaphthalen-2-ol
- 2-Naphthalenol, 6-octyl-
- Dinaphtho[2,1-d:1′,2′-f][1,3,2]dioxaphosphepin, 2,6-dibromo-4-hydroxy-, 4-oxide, (11bR)- (9CI, ACI)
- 3,3'-diiodo-2,2'-bis(methoxymethoxy)-1,1'-binaphthalene
- [1,1'-Binaphthalene]-2,2'-diol, 3,3'-bis[4-(1,1-dimethylethyl)phenyl]-,(1R)-
- naphthalen-2-ol
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Preparation Products
(R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
Additional information on (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate
Introduction to (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate (CAS No. 861909-30-0)
The compound (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate, identified by its CAS number 861909-30-0, represents a significant advancement in the field of chiral chemistry and pharmaceutical research. This molecule, characterized by its binaphthyl core and bis(phosphonate) functionality, has garnered attention due to its unique structural properties and potential applications in asymmetric synthesis and drug development.
The binaphthyl scaffold is a well-known motif in chiral chemistry, renowned for its ability to induce high enantioselectivity in catalytic processes. The presence of two aromatic rings connected by a central bridge not only imparts rigidity to the molecule but also creates a suitable environment for coordination with transition metals. In particular, the 4-(1,1-dimethylethyl)phenyl substituents enhance the steric bulk around the phosphonate groups, which can be crucial for stabilizing transition metal complexes and facilitating enantioselective transformations.
Recent studies have highlighted the utility of this compound in the development of asymmetric catalysts. For instance, researchers have demonstrated its effectiveness in promoting enantioselective hydrogenation reactions using palladium or rhodium catalysts. The phosphonate groups not only serve as ligands but also play a role in modulating the electronic properties of the metal center, thereby influencing the reaction outcome. This dual functionality makes (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate a promising candidate for further exploration in catalytic applications.
In addition to its catalytic potential, this compound has shown promise in pharmaceutical research. The chiral binaphthyl core is particularly interesting because it can mimic the structure of natural amino acids, which are often key components of biologically active molecules. By incorporating such a motif into synthetic drugs, researchers aim to enhance their selectivity and efficacy. Preliminary studies suggest that derivatives of this compound may exhibit interesting biological activities, making it a valuable scaffold for drug discovery.
The synthesis of (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate presents unique challenges due to its complex architecture. However, advances in synthetic methodologies have made it increasingly feasible to access such intricate molecules. Techniques such as cross-coupling reactions and stereocontrolled phosphonation have been instrumental in constructing this compound with high enantiomeric purity. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also open up new avenues for developing related molecules with tailored properties.
The structural features of this compound also make it an attractive candidate for materials science applications. The rigid binaphthyl backbone and bulky substituents can impart specific electronic and optical properties to materials derived from it. For example, polymers or coordination complexes incorporating this unit could exhibit unique characteristics that are useful in optoelectronic devices or as precursors for advanced materials. Such applications are still in their infancy but hold significant promise for future technological developments.
In conclusion, (R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate (CAS No. 861909-30-0) is a multifaceted compound with potential applications spanning catalysis, pharmaceuticals, and materials science. Its unique structural features and functional groups make it a compelling subject for further research and development. As our understanding of its properties grows, so too will its utility in addressing some of the most pressing challenges in modern chemistry and related fields.
861909-30-0 ((R)-3,3'-Bis(4-(1,1-dimethylethyl)phenyl)-1,1'-binaphthyl-2,2'-diyl hydrogenphosphate) Related Products
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